1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone

• CAS No.: 164788-93-6
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 1-(2-amino-5-propan-2-ylphenyl)-2-chloroethanone
• InChI: InChI=1S/C11H14ClNO/c1-7(2)8-3-4-10(13)9(5-8)11(14)6-12/h3-5,7H,6,13H2,1-2H3
• InChI Key: ZVRODRPQRMISGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)N)C(=O)CCl

Description

1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone is an organic compound with a complex structure that includes an amino group, a chloro group, and an ethanone moiety

Preparation Methods

The synthesis of 1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone typically involves multiple steps. One common method includes the reaction of 2-amino-5-(1-methylethyl)phenyl with a chlorinating agent to introduce the chloro group. The reaction conditions often require controlled temperatures and the presence of catalysts to ensure high yield and purity .

Chemical Reactions Analysis

1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chloro group is replaced by other nucleophiles such as hydroxide ions or amines, forming different substituted products.

Scientific Research Applications

1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

1-[2-Amino-5-(1-methylethyl)phenyl]-2-chloro-ethanone can be compared with similar compounds such as:

• 2-Chloro-1-(2,4-dimethylphenyl)ethanone
• 1-(2-Amino-5-methylphenyl)-2-chloroethanone
• 2-Chloro-1-(2-isopropylphenyl)ethanone

These compounds share structural similarities but differ in their specific substituents, leading to variations in their chemical properties and applications.